Cas no 161793-04-0 (5-(Furan-3-yl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(Furan-3-yl)-4H-1,2,4-triazol-3-amine
• CAS No: 161793-04-0
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 109822
• PubChem ID: 20121277
• Update Time: 2024-11-01

5-(Furan-3-yl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine,3-(3-furanyl)-
• 1H-1,2,4-Triazol-3-amine,5-(3-furanyl)-(9CI)
• 5-(furan-3-yl)-4H-1,2,4-triazol-3-amine
• 3-(Furan-3-yl)-1H-1,2,4-triazol-5-amine
• NE47139
• Z763030000
• AKOS000163298
• CS-0250630
• 161793-04-0
• 5-Amino-3-(3-furyl)-1H-1,2,4-triazole
• J-009859
• SY179838
• 5-(FURAN-3-YL)-1H-1,2,4-TRIAZOL-3-AMINE
• MFCD18807014
• G44444
• EN300-51682
• Z285158954
• 5-(Furan-3-yl)-4H-1,2,4-triazol-3-amine

• Inchi： 1S/C6H6N4O/c7-6-8-5(9-10-6)4-1-2-11-3-4/h1-3H,(H3,7,8,9,10)
• InChI Key： IEQIGPAJUVBSDC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=NC(N)=NN1

Computed Properties

• Exact Mass: 150.054
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 188-190 °C
• Boiling Point: 416.3±47.0 °C at 760 mmHg
• Flash Point: 205.5±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(Furan-3-yl)-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles